Cas no 920181-24-4 (N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide)

• Product Name: N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide
• CAS No: 920181-24-4
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5460933
• Update Time: 2025-05-19

N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(1-hydroxybutan-2-yl)-N2-(4-isopropylphenyl)oxalamide
• N'-(1-hydroxybutan-2-yl)-N-(4-propan-2-ylphenyl)oxamide
• VU0504256-1
• N1-[1-(Hydroxymethyl)propyl]-N2-[4-(1-methylethyl)phenyl]ethanediamide
• N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide

• Inchi： 1S/C15H22N2O3/c1-4-12(9-18)16-14(19)15(20)17-13-7-5-11(6-8-13)10(2)3/h5-8,10,12,18H,4,9H2,1-3H3,(H,16,19)(H,17,20)
• InChI Key： WJEZKAIBMOQZAO-UHFFFAOYSA-N
• SMILES： OCC(CC)NC(C(NC1C=CC(=CC=1)C(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 323
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4

Additional information on N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide

Professional Introduction to N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide (CAS No. 920181-24-4)

N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 920181-24-4, represents a fascinating example of how molecular design can influence biological activity and therapeutic potential. The presence of both hydroxybutyl and propyl substituents in its structure suggests a potential for diverse interactions with biological targets, making it a subject of intense interest for researchers exploring novel drug candidates.

The structure of N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide is characterized by a central ethanediamide backbone, flanked by two distinct aromatic and aliphatic side chains. The hydroxybutan-2-yl group introduces a hydroxyl moiety into the molecule, which can participate in hydrogen bonding interactions, while the 4-(propan-2-yl)phenyl group provides a hydrophobic aromatic platform. This combination of polar and nonpolar regions makes the compound an intriguing candidate for modulating biological pathways that involve both hydrophilic and lipophilic interactions.

In recent years, there has been growing interest in the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide fits well within this framework, as its dual substituent pattern allows for potential interactions with enzymes, receptors, and other biomolecules. Such interactions are crucial for developing drugs that can address complex diseases like cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential application in neurological research. The hydroxybutan-2-yl group has been observed to exhibit properties that may be relevant to the modulation of neurotransmitter systems. For instance, studies have suggested that compounds with similar structural motifs can influence the activity of enzymes such as monoamine oxidases (MAOs), which are critical in regulating neurotransmitter levels. The propyl substituent on the phenyl ring may further enhance binding affinity to specific neurological targets by increasing the compound's lipophilicity.

Furthermore, the ethanediamide moiety in N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide is known to be a versatile pharmacophore that can engage in multiple binding modes with biological targets. This feature is particularly valuable in drug design, as it allows for fine-tuning of binding interactions through structural modifications. Recent computational studies have demonstrated that this compound can adopt multiple conformations that are compatible with various binding pockets in proteins, suggesting its potential as a scaffold for developing drugs with broad therapeutic scope.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design (SBDD), where computational methods are used to predict how a molecule will interact with its biological target. N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide has been subjected to SBDD approaches to identify potential lead compounds for further optimization. These studies have highlighted its ability to form stable interactions with key residues in target proteins, making it a promising candidate for further development.

Another area where this compound shows promise is in the treatment of metabolic disorders. The unique combination of functional groups in N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-yl)phenylethanediamide allows it to interact with enzymes involved in metabolic pathways such as fatty acid oxidation and glucose metabolism. Preliminary studies have indicated that derivatives of this compound may have effects on lipid profiles and insulin sensitivity, which are critical factors in managing metabolic diseases like diabetes and hyperlipidemia.

The synthesis of N-(1-hydroxybutan-2-yl)-N'-4-(propan-2-y]phenylethanediamide presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the core framework of the molecule efficiently. These synthetic strategies not only ensure high-quality starting materials but also allow for easy modifications to explore different structural analogs.

In conclusion, N-(1-hydroxybutan--2-y]phenylethanediamide (CAS No. 920181--24--4) is a highly promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing multi-target directed ligands that can address complex diseases through modulating multiple biological pathways simultaneously. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.